Cas no 886500-00-1 (3-((6,7-Dimethoxyquinazolin-4-yl)amino)propanoic acid)

• Product Name: 3-((6,7-Dimethoxyquinazolin-4-yl)amino)propanoic acid
• CAS No: 886500-00-1
• MF: C₁₃H₁₅N₃O₄
• MW: 277.275902986526
• CID: 4914256
• Update Time: 2025-05-21

3-((6,7-Dimethoxyquinazolin-4-yl)amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-((6,7-Dimethoxyquinazolin-4-yl)amino)propanoic acid
• 3-(6,7-Dimethoxy-quinazolin-4-ylamino)-propionic acid

• Inchi： 1S/C13H15N3O4/c1-19-10-5-8-9(6-11(10)20-2)15-7-16-13(8)14-4-3-12(17)18/h5-7H,3-4H2,1-2H3,(H,17,18)(H,14,15,16)
• InChI Key： JCXMTYKPWXARON-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2=C(C=1)C(=NC=N2)NCCC(=O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 329
• XLogP3: 1.8
• Topological Polar Surface Area: 93.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-((6,7-Dimethoxyquinazolin-4-yl)amino)propanoic acid

3-((6,7-Dimethoxyquinazolin-4-yl)amino)propanoic acid (CAS No. 886500-00-1): A Comprehensive Overview

3-((6,7-Dimethoxyquinazolin-4-yl)amino)propanoic acid (CAS No. 886500-00-1) is a specialized quinazoline derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique 6,7-dimethoxyquinazolin-4-yl core and propanoic acid side chain, exhibits promising potential in various therapeutic applications. Its molecular structure, which combines a quinazoline scaffold with a propanoic acid moiety, makes it a versatile candidate for further research and development.

The chemical properties of 3-((6,7-Dimethoxyquinazolin-4-yl)amino)propanoic acid are of particular interest to researchers. With a molecular formula of C13H15N3O4 and a molecular weight of 277.28 g/mol, this compound is known for its moderate solubility in polar solvents such as dimethyl sulfoxide (DMSO) and methanol. Its dimethoxyquinazoline core contributes to its stability under physiological conditions, while the propanoic acid group enhances its potential for further chemical modifications. These properties make it a valuable intermediate in the synthesis of more complex bioactive molecules.

In recent years, the pharmacological applications of 3-((6,7-Dimethoxyquinazolin-4-yl)amino)propanoic acid have been explored extensively. The quinazoline scaffold is well-known for its role in inhibiting various enzymes, particularly kinases, which are critical in signal transduction pathways. Researchers are investigating its potential as a tyrosine kinase inhibitor, which could have implications in treating conditions such as cancer and inflammatory diseases. Additionally, its propanoic acid moiety may contribute to its bioavailability and metabolic stability, making it a promising candidate for drug development.

The synthetic routes for 3-((6,7-Dimethoxyquinazolin-4-yl)amino)propanoic acid typically involve the condensation of 6,7-dimethoxyquinazolin-4-amine with 3-bromopropanoic acid or its derivatives. This process often requires optimized reaction conditions to achieve high yields and purity. Advances in synthetic methodologies, including microwave-assisted synthesis and green chemistry approaches, have improved the efficiency of producing this compound. These innovations are particularly relevant given the growing demand for sustainable and cost-effective synthetic protocols in the pharmaceutical industry.

From a market perspective, 3-((6,7-Dimethoxyquinazolin-4-yl)amino)propanoic acid is gaining traction as a key intermediate in the development of novel therapeutics. The global market for quinazoline derivatives is expanding, driven by increasing research into targeted therapies and personalized medicine. Companies specializing in fine chemicals and custom synthesis are actively offering this compound to meet the needs of academic and industrial researchers. Its relevance in drug discovery pipelines underscores its commercial potential.

Recent scientific publications have highlighted the role of 3-((6,7-Dimethoxyquinazolin-4-yl)amino)propanoic acid in interdisciplinary research. For instance, studies have explored its use in combination therapies, where its kinase inhibitory activity complements other therapeutic agents. Additionally, its potential in neuroprotective applications has been investigated, given the neuroinflammation-modulating properties of similar quinazoline derivatives. These findings align with current trends in multi-target drug design and repurposing existing compounds for new indications.

For researchers and manufacturers, the quality control of 3-((6,7-Dimethoxyquinazolin-4-yl)amino)propanoic acid is paramount. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. Batch-to-batch consistency is critical, especially when the compound is used in preclinical and clinical studies. Suppliers often provide certificates of analysis (CoA) to ensure compliance with industry standards.

The future directions for 3-((6,7-Dimethoxyquinazolin-4-yl)amino)propanoic acid research are promising. With the rise of computational drug design and artificial intelligence in medicinal chemistry, this compound could serve as a starting point for virtual screening campaigns. Its drug-like properties and modular structure make it amenable to further optimization, potentially leading to the discovery of next-generation therapeutics. Collaborative efforts between academia and industry will likely accelerate its translation into clinical applications.

In summary, 3-((6,7-Dimethoxyquinazolin-4-yl)amino)propanoic acid (CAS No. 886500-00-1) represents a compelling example of how quinazoline chemistry continues to drive innovation in drug discovery. Its unique structural features, combined with its pharmacological potential, position it as a valuable tool for researchers. As the scientific community delves deeper into its applications, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing therapeutic strategies.